Cas no 155790-01-5 (5-Bromo-N,4-dimethyl-3-nitropyridin-2-amine)

• Product Name: 5-Bromo-N,4-dimethyl-3-nitropyridin-2-amine
• CAS No: 155790-01-5
• MF: C₇H₈BrN₃O₂
• MW: 246.061320304871
• MDL: MFCD08692210
• CID: 857780
• PubChem ID: 14929585
• Update Time: 2025-05-19

5-Bromo-N,4-dimethyl-3-nitropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-N,4-dimethyl-3-nitropyridin-2-amine
• 5-BROMO-2-METHYLAMINO-3-NITRO-4-PICOLINE
• 5-Bromo-4-methyl-2-methylamino-3-nitropyridine
• (5-BROMO-4-METHYL-3-NITRO-PYRIDIN-2-YL)-METHYL-AMINE
• FCH1389543
• ST2406151
• AX8229808
• V3525
• 2-Pyridinamine, 5-bromo-N,4-dimethyl-3-nitro-
• AKOS015894811
• MFCD08692210
• AS-66530
• SCHEMBL16831824
• EN300-7382088
• CS-0153652
• C72945
• DB-123903
• 155790-01-5
• DTXSID40565603

• MDL： MFCD08692210
• Inchi： 1S/C7H8BrN3O2/c1-4-5(8)3-10-7(9-2)6(4)11(12)13/h3H,1-2H3,(H,9,10)
• InChI Key： FUXNDASZVILVLM-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1C)[N+](=O)[O-])NC

Computed Properties

• Exact Mass: 244.98000
• Monoisotopic Mass: 244.97999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.7
• XLogP3: 2.6

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.7±0.1 g/cm3
• Boiling Point: 322.4±42.0 °C at 760 mmHg
• Flash Point: 148.8±27.9 °C
• PSA: 73.97000
• LogP: 2.04750
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-Bromo-N,4-dimethyl-3-nitropyridin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 5-Bromo-N,4-dimethyl-3-nitropyridin-2-amine

5-Bromo-N,4-Dimethyl-3-Nitropyridin-2-Amine: A Comprehensive Overview

5-Bromo-N,4-Dimethyl-3-Nitropyridin-2-Amine (CAS No: 155790-01-5) is a highly specialized organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are known for their versatility and wide-ranging applications in drug development, agrochemicals, and advanced materials. The molecule's structure features a pyridine ring with substituents at positions 2, 3, 4, and 6, making it a valuable substrate for further functionalization and exploration.

The pyridine ring serves as the core framework of this compound, providing a rigid and planar structure that facilitates various chemical reactions. The substituents on the ring include a bromine atom at position 5, a nitro group at position 3, and methyl groups at positions 4 and N (on the nitrogen atom). These substituents not only influence the compound's physical properties but also play a crucial role in its reactivity and biological activity. Recent studies have highlighted the importance of such substituted pyridines in modulating pharmacokinetic profiles and enhancing bioavailability.

One of the most notable aspects of 5-Bromo-N,4-Dimethyl-3-Nitropyridin-2-Amine is its potential in drug discovery. Researchers have explored its ability to act as a scaffold for developing new therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. The nitro group at position 3 is particularly interesting due to its ability to participate in redox reactions, which can be harnessed to design drugs with controlled release mechanisms or targeted delivery systems.

In addition to its medicinal applications, this compound has found utility in materials science. Its rigid structure and electron-withdrawing groups make it an ideal candidate for designing advanced materials such as organic semiconductors and sensors. Recent advancements in nanotechnology have leveraged the unique electronic properties of this compound to develop novel devices with enhanced performance characteristics.

The synthesis of 5-Bromo-N,4-Dimethyl-3-Nitropyridin-2-Amine involves a series of well-established organic reactions, including nucleophilic substitution, oxidation, and condensation processes. Researchers have optimized these methods to achieve high yields and purity levels, ensuring that the compound is readily available for various applications. Moreover, green chemistry approaches have been integrated into its synthesis to minimize environmental impact and promote sustainability.

From an analytical standpoint, this compound has been extensively studied using modern spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These studies have provided valuable insights into its molecular structure, stability under different conditions, and interaction with other molecules. Such data are critical for understanding its behavior in both laboratory settings and real-world applications.

Looking ahead, the future of 5-Bromo-N,4-Dimethyl-3-Nitropyridin-2-Amine lies in its potential for further functionalization and integration into complex molecular systems. Scientists are actively exploring ways to modify its substituents to enhance its bioactivity or electronic properties further. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new frontiers for this versatile compound.